Cas no 1806776-35-1 (2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1806776-35-1
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• CID: 4918677
• Update Time: 2025-06-10

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5NO/c8-6(9)4-1-5(14)3(2-13-4)7(10,11)12/h1-2,6H,(H,13,14)
• InChI Key： LIJQNXQXCANBAC-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(F)F)=CC1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1806776-35-1)

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1806776-35-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethyl group at the 2-position and a trifluoromethyl group at the 5-position, along with a hydroxyl group at the 4-position, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₇H₄F₅NO, and precise steric configuration contribute to its potential applications in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly interested in 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine as a building block for designing kinase inhibitors and antimicrobial agents. Its trifluoromethyl moiety is known to enhance binding affinity to target proteins, a feature widely explored in the development of next-generation therapeutics. Additionally, the compound's hydroxy group offers a reactive site for further functionalization, enabling the creation of diverse molecular libraries.

The synthesis of CAS No. 1806776-35-1 typically involves multi-step reactions, including halogenation and fluorination processes, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its structural integrity. Given the growing emphasis on sustainable chemistry, recent studies have also explored eco-friendly catalytic methods to produce this compound, aligning with the industry's shift toward greener synthetic routes.

From an industrial perspective, 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine is valued for its role in agrochemical formulations. Fluorinated compounds are increasingly used in crop protection due to their resistance to degradation and ability to target specific pests. This compound's difluoromethyl group, in particular, has shown promise in enhancing the efficacy of herbicides and fungicides, addressing global challenges such as food security and pesticide resistance.

Beyond its applications, the compound's safety profile and environmental impact are subjects of ongoing research. Regulatory agencies emphasize the need for thorough toxicological assessments of fluorinated intermediates, ensuring compliance with international standards. As the scientific community continues to explore CAS No. 1806776-35-1, its potential in emerging fields like fluorinated polymers and electronic materials is also being investigated, highlighting its multidisciplinary relevance.

In summary, 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine represents a critical scaffold in modern chemistry, bridging gaps between pharmaceuticals, agriculture, and materials science. Its unique fluorination pattern and functional groups make it a focal point for innovation, catering to the evolving needs of researchers and industries worldwide.